4-acetylphenyl 4-fluorobenzoate

• IUPAC Name: (4-acetylphenyl) 4-fluorobenzoate
• InChI: InChI=1S/C15H11FO3/c1-10(17)11-4-8-14(9-5-11)19-15(18)12-2-6-13(16)7-3-12/h2-9H,1H3
• InChI Key: ZCDBEKLXWOJHBJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)OC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C15H11FO3
• Molecular Weight: 258.24 g/mol

Description

4-acetylphenyl 4-fluorobenzoate is a chemical compound that is widely used in scientific research. It is a member of the benzoate family of compounds and is commonly referred to as APFB. This compound has been extensively studied due to its unique chemical properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-acetylphenyl 4-fluorobenzoate is not fully understood. However, it is believed to interact with proteins through non-covalent interactions such as hydrogen bonding, van der Waals forces, and hydrophobic interactions. These interactions can affect the conformation and stability of the protein, leading to changes in its activity and function.
Biochemical and Physiological Effects:
Studies have shown that 4-acetylphenyl 4-fluorobenzoate can affect the activity of various proteins, including enzymes, receptors, and transporters. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a critical role in the breakdown of acetylcholine. Additionally, APFB has been shown to bind to the GABA-A receptor, a neurotransmitter receptor that plays a critical role in the regulation of anxiety and other neurological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-acetylphenyl 4-fluorobenzoate in lab experiments is its high sensitivity and selectivity for detecting protein-ligand interactions. Additionally, APFB is relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one limitation of using APFB is its potential toxicity and side effects, which can affect the accuracy and reliability of experimental results.

Future Directions

There are several future directions for research on 4-acetylphenyl 4-fluorobenzoate. One area of interest is the development of new fluorescent probes based on APFB for studying protein-ligand interactions. Additionally, researchers are exploring the potential applications of APFB and its derivatives in drug discovery and development. Finally, there is a growing interest in understanding the mechanism of action of APFB and its effects on various physiological processes, which could lead to the development of new therapeutic agents.

Synthesis Methods

The synthesis of 4-acetylphenyl 4-fluorobenzoate is a complex process that involves several steps. The most common method of synthesis is the Friedel-Crafts acylation of 4-fluorobenzoic acid with acetyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. The resulting product is then purified using various techniques such as recrystallization, column chromatography, and HPLC.

Scientific Research Applications

4-acetylphenyl 4-fluorobenzoate has been extensively used in scientific research due to its unique chemical properties. It is commonly used as a fluorescent probe for studying protein-ligand interactions and has been shown to be effective in detecting changes in protein conformation and binding affinity. Additionally, APFB has been used as a precursor for the synthesis of other compounds such as benzodiazepines, which have potential applications in the treatment of anxiety and other neurological disorders.